Cas no 860617-72-7 ((5-Cyano-3-methylthiophen-2-yl)boronic acid)

(5-Cyano-3-methylthiophen-2-yl)boronic acid is a versatile boronic acid derivative widely used in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex biaryl and heteroaryl structures. Its thiophene backbone, combined with a cyano substituent and methyl group, enhances reactivity and selectivity in palladium-catalyzed transformations. This compound is particularly valuable in pharmaceutical and materials science research, where precise functionalization of heterocyclic frameworks is required. The boronic acid moiety ensures efficient transmetalation, while the electron-withdrawing cyano group stabilizes the intermediate and improves yields. Its stability under standard handling conditions and compatibility with diverse reaction conditions make it a reliable building block for advanced organic synthesis.
(5-Cyano-3-methylthiophen-2-yl)boronic acid structure
860617-72-7 structure
Product Name:(5-Cyano-3-methylthiophen-2-yl)boronic acid
CAS No:860617-72-7
MF:C6H6BNO2S
MW:166.993340015411
MDL:MFCD09952058
CID:1033457
PubChem ID:53439008
Update Time:2025-06-07

(5-Cyano-3-methylthiophen-2-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

    • (5-Cyano-3-methylthiophen-2-yl)boronic acid
    • 5-CYANO-3-METHYLTHIOPHEN-2-YLBORONICACID
    • 5-CYANO-3-METHYLTHIOPHENE-2-BORONIC ACID
    • (5-Cyano-3-methylthiophen-2-yl)boronicacid
    • CS-0357284
    • A903835
    • J-517433
    • DTXSID40701660
    • 5-cyano-3-methylthiophen-2-ylboronic acid
    • 860617-72-7
    • AKOS006310053
    • 5-Cyano-3-Methyl-thiophene-2-boronic acid
    • PS-13002
    • MFCD09952058
    • DB-317581
    • MDL： MFCD09952058
    • Inchi： 1S/C6H6BNO2S/c1-4-2-5(3-8)11-6(4)7(9)10/h2,9-10H,1H3
    • InChI Key： JSKHWBGKKFXSFX-UHFFFAOYSA-N
    • SMILES： S1C(C#N)=CC(C)=C1B(O)O

Computed Properties

  • Exact Mass: 167.0212298g/mol
  • Monoisotopic Mass: 167.0212298g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 92.5Ų

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(5-Cyano-3-methylthiophen-2-yl)boronic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:860617-72-7)(5-Cyano-3-methylthiophen-2-yl)boronic acid
Order Number:A903835
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:15
Price ($):669.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:860617-72-7)(5-Cyano-3-methylthiophen-2-yl)boronic acid
A903835
Purity:99%
Quantity:1g
Price ($):669.0
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